Cas no 1207970-25-9 (8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one)

• Product Name: 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• CAS No: 1207970-25-9
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• CID: 2193135
• PubChem ID: 67187662
• Update Time: 2025-05-21

8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2h)-one
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,8-bromo-
• YATYBGKJPZHGKO-UHFFFAOYSA-N
• 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 8-bromo-
• DA-14388
• 8-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CS-0136091
• SCHEMBL1855620
• MFCD26401767
• C91523
• 1207970-25-9
• 8-bromo-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C6H4BrN3O/c7-4-2-1-3-10-5(4)8-9-6(10)11/h1-3H,(H,9,11)
• InChI Key： YATYBGKJPZHGKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C(NN=C21)=O

Computed Properties

• Exact Mass: 212.95377g/mol
• Monoisotopic Mass: 212.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one: A Comprehensive Overview

The compound with CAS No. 1207970-25-9, known as 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are renowned for their diverse applications in drug discovery and advanced materials development.

The molecular structure of 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is characterized by a fused bicyclic system comprising a pyridine ring and a triazole ring. The bromine substituent at the 8-position plays a crucial role in modulating the electronic properties of the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a kinase inhibitor, demonstrating promising results in preclinical models of cancer. The unique electronic properties of 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one enable it to interact effectively with target proteins, making it a valuable lead compound for drug design.

In addition to its pharmaceutical applications, this compound has also found utility in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new catalysts and sensors. For example, recent work has demonstrated its effectiveness as a ligand in homogeneous catalysis for organic transformations.

The synthesis of 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one involves a multi-step process that typically begins with the preparation of the triazole ring system followed by bromination at the 8-position. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies have shown that under aerobic conditions, 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one undergoes rapid microbial degradation, minimizing its persistence in natural environments.

In conclusion, CAS No. 1207970-25-9 or 8-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one represents a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and diverse applications underscore its importance in contemporary research and development efforts.